Cas no 68683-25-0 (Octanol, acetate, mono((acetyloxy)methyl) deriv.)

Octanol, acetate, mono((acetyloxy)methyl) deriv. structure
68683-25-0 structure
Product Name:Octanol, acetate, mono((acetyloxy)methyl) deriv.
CAS No:68683-25-0
MF:C13H24O4
MW:244.327264785767
CID:971820
Update Time:2023-08-02

Octanol, acetate, mono((acetyloxy)methyl) deriv. Chemical and Physical Properties

Names and Identifiers

    • octyl acetate, mono(methyl acetate) derivative
    • Mono((acetyloxy)methyl)octanol acetate
    • nonane-1,2-diyl diacetate
    • Octanol, acetate, mono((acetyloxy)methyl) deriv.
    • Octyl Acetate, mono(methyl Acetate) derivative.
    • Inchi: 1S/C13H24O4/c1-4-5-6-7-8-9-13(17-12(3)15)10-16-11(2)14/h13H,4-10H2,1-3H3
    • InChI Key: FLTHTXOHIZKWMR-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(COC(C)=O)CCCCCCC

Computed Properties

  • Exact Mass: 244.167459
  • Monoisotopic Mass: 244.167459
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 11
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Density: 0.975
  • Boiling Point: 303.4°C at 760 mmHg
  • Flash Point: 139°C
  • Refractive Index: 1.438
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd